3-Hydroxybenzoic acid
3-Hydroxybenzoic acid
3-Hydroxybenzoic acid analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
3-Hydroxybenzoic acid, also known as 3-hydroxybenzoate or 3-carboxyphenol, belongs to the class of organic compounds known as hydroxybenzoic acid derivatives. Hydroxybenzoic acid derivatives are compounds containing a hydroxybenzoic acid (or a derivative), which is a benzene ring bearing a carboxyl and a hydroxyl groups. 3-Hydroxybenzoic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3-Hydroxybenzoic acid has been detected in multiple biofluids, such as feces, urine, and blood. 3-Hydroxybenzoic acid participates in a number of enzymatic reactions. In particular, 3-hydroxybenzoic acid can be biosynthesized from benzoic acid. 3-Hydroxybenzoic acid can also be converted into 3-hydroxybenzoyl-CoA. Outside of the human body, 3-hydroxybenzoic acid can be found in a number of food items such as corn, beer, bilberry, and citrus. This makes 3-hydroxybenzoic acid a potential biomarker for the consumption of these food products.
3-hydroxybenzoic acid is a monohydroxybenzoic acid that is benzoic acid substituted by a hydroxy group at position 3. It has been isolated from Taxus baccata. It is used as an intermediate in the synthesis of plasticisers, resins, pharmaceuticals, etc. It has a role as a bacterial metabolite and a plant metabolite. It derives from a benzoic acid. It is a conjugate acid of a 3-hydroxybenzoate.
3-Hydroxybenzoic acid, also known as 3-hydroxybenzoate or 3-carboxyphenol, belongs to the class of organic compounds known as hydroxybenzoic acid derivatives. Hydroxybenzoic acid derivatives are compounds containing a hydroxybenzoic acid (or a derivative), which is a benzene ring bearing a carboxyl and a hydroxyl groups. 3-Hydroxybenzoic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3-Hydroxybenzoic acid has been detected in multiple biofluids, such as feces, urine, and blood. 3-Hydroxybenzoic acid participates in a number of enzymatic reactions. In particular, 3-hydroxybenzoic acid can be biosynthesized from benzoic acid. 3-Hydroxybenzoic acid can also be converted into 3-hydroxybenzoyl-CoA. Outside of the human body, 3-hydroxybenzoic acid can be found in a number of food items such as corn, beer, bilberry, and citrus. This makes 3-hydroxybenzoic acid a potential biomarker for the consumption of these food products.
3-hydroxybenzoic acid is a monohydroxybenzoic acid that is benzoic acid substituted by a hydroxy group at position 3. It has been isolated from Taxus baccata. It is used as an intermediate in the synthesis of plasticisers, resins, pharmaceuticals, etc. It has a role as a bacterial metabolite and a plant metabolite. It derives from a benzoic acid. It is a conjugate acid of a 3-hydroxybenzoate.
Brand Name:
Vulcanchem
CAS No.:
99-06-9
VCID:
VC20847231
InChI:
InChI=1S/C7H6O3/c8-6-3-1-2-5(4-6)7(9)10/h1-4,8H,(H,9,10)
SMILES:
C1=CC(=CC(=C1)O)C(=O)O
Molecular Formula:
C7H6O3
Molecular Weight:
138.12 g/mol
3-Hydroxybenzoic acid
CAS No.: 99-06-9
Cat. No.: VC20847231
Molecular Formula: C7H6O3
Molecular Weight: 138.12 g/mol
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Specification
| Description | 3-Hydroxybenzoic acid analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination. 3-Hydroxybenzoic acid, also known as 3-hydroxybenzoate or 3-carboxyphenol, belongs to the class of organic compounds known as hydroxybenzoic acid derivatives. Hydroxybenzoic acid derivatives are compounds containing a hydroxybenzoic acid (or a derivative), which is a benzene ring bearing a carboxyl and a hydroxyl groups. 3-Hydroxybenzoic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3-Hydroxybenzoic acid has been detected in multiple biofluids, such as feces, urine, and blood. 3-Hydroxybenzoic acid participates in a number of enzymatic reactions. In particular, 3-hydroxybenzoic acid can be biosynthesized from benzoic acid. 3-Hydroxybenzoic acid can also be converted into 3-hydroxybenzoyl-CoA. Outside of the human body, 3-hydroxybenzoic acid can be found in a number of food items such as corn, beer, bilberry, and citrus. This makes 3-hydroxybenzoic acid a potential biomarker for the consumption of these food products. 3-hydroxybenzoic acid is a monohydroxybenzoic acid that is benzoic acid substituted by a hydroxy group at position 3. It has been isolated from Taxus baccata. It is used as an intermediate in the synthesis of plasticisers, resins, pharmaceuticals, etc. It has a role as a bacterial metabolite and a plant metabolite. It derives from a benzoic acid. It is a conjugate acid of a 3-hydroxybenzoate. |
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| CAS No. | 99-06-9 |
| Molecular Formula | C7H6O3 |
| Molecular Weight | 138.12 g/mol |
| IUPAC Name | 3-hydroxybenzoic acid |
| Standard InChI | InChI=1S/C7H6O3/c8-6-3-1-2-5(4-6)7(9)10/h1-4,8H,(H,9,10) |
| Standard InChI Key | IJFXRHURBJZNAO-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)O)C(=O)O |
| Canonical SMILES | C1=CC(=CC(=C1)O)C(=O)O |
| Melting Point | 202.0 °C 202°C |
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